Cas no 1807127-33-8 (4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide)
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
-
- Inchi: 1S/C6H5F2IN2O3S/c7-5(8)3-2(12)1-11-6(9)4(3)15(10,13)14/h1,5,12H,(H2,10,13,14)
- InChI Key: BLLJJOFHABWSKY-UHFFFAOYSA-N
- SMILES: IC1C(=C(C(F)F)C(=CN=1)O)S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 321
- XLogP3: 0.4
- Topological Polar Surface Area: 102
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029948-250mg |
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide |
1807127-33-8 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029029948-500mg |
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide |
1807127-33-8 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029029948-1g |
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide |
1807127-33-8 | 95% | 1g |
$3,184.50 | 2022-03-31 |
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
Recent Advances in the Study of 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide (CAS: 1807127-33-8)
The compound 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide (CAS: 1807127-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide. Researchers have developed novel catalytic methods to introduce the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The iodopyridine moiety, in particular, has been explored as a versatile handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.
In terms of biological activity, preliminary investigations suggest that 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against sulfotransferases, which play a critical role in hormone regulation and xenobiotic metabolism. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.
Furthermore, the compound's sulfonamide group has been identified as a key pharmacophore, contributing to its binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide and its biological targets, facilitating the design of more potent analogs. These structural insights are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.
Despite these advancements, challenges remain in the clinical translation of 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide. Issues such as solubility, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.
In conclusion, 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide represents a promising scaffold for drug discovery, with its multifaceted biological activities and potential for structural optimization. Continued research into its mechanism of action and therapeutic applications will be essential for realizing its full potential in the treatment of various diseases. This brief underscores the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing the field of chemical biology and medicinal chemistry.
1807127-33-8 (4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)